Cas no 877142-68-2 (Benzothiazole,6-(methoxymethyl)-)
877142-68-2 structure
Product Name:Benzothiazole,6-(methoxymethyl)-
CAS No:877142-68-2
MF:C9H9NOS
MW:179.238860845566
CID:710045
Update Time:2024-01-31
Benzothiazole,6-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole,6-(methoxymethyl)-
- Benzothiazole, 6-(methoxymethyl)- (9CI)
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- Inchi: 1S/C9H9NOS/c1-11-5-7-2-3-8-9(4-7)12-6-10-8/h2-4,6H,5H2,1H3
- InChI Key: OUWHGSPUFIVITH-UHFFFAOYSA-N
- SMILES: S1C2=CC(COC)=CC=C2N=C1
Computed Properties
- Exact Mass: 179.04
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4A^2
Benzothiazole,6-(methoxymethyl)- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
877142-68-2 (Benzothiazole,6-(methoxymethyl)-) Related Products
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